Cas no 101419-74-3 (2,2-Dimethyl-1-butanol-d6)

• Product Name: 2,2-Dimethyl-1-butanol-d6
• CAS No: 101419-74-3
• CID: 893080
• Update Time: 2025-06-08

2,2-Dimethyl-1-butanol-d6 Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-2-butanol-d6
• 2,2-Dimethyl-1-butanol-d6
• 2,2-Dimethyl-1-butan
• 2,2-bis(trideuteriomethyl)butan-1-ol
• NSC 35406
• 2,2-Di(Methyl-d3)-
• 2,2-DiMethylbutanol-d6
• 2,2-Di(methyl-d3)-1-butanol

• Inchi： 1S/C6H15O/c1-5-6(2,3,4)7/h7H,5H2,1-4H3/i1D,2D3,5D2
• InChI Key： IIVWFZHFCJTZML-IIUKFHHZSA-N
• SMILES： C([2H])([2H])([2H])C(C)(C)(O)C([2H])([2H])C[2H]

Computed Properties

• Exact Mass: 108.14200

Experimental Properties

• Boiling Point: 95-100°C
• PSA: 20.23000
• LogP: 1.41490

Additional information on 2,2-Dimethyl-1-butanol-d6

2,2-Dimethyl-1-butanol-d6 (CAS No. 101419-74-3): An Overview of a Versatile Deuterated Solvent

2,2-Dimethyl-1-butanol-d6 (CAS No. 101419-74-3) is a deuterated solvent that has gained significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2,2-Dimethylbutan-1-ol-d6, is a deuterated analog of 2,2-dimethyl-1-butanol, where all hydrogen atoms have been replaced with deuterium (D). The unique properties of deuterated solvents make them invaluable in various scientific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The deuteration process involves the substitution of hydrogen atoms with deuterium, which is a stable isotope of hydrogen with one additional neutron. This substitution results in a significant increase in the molecular weight and a slight change in the chemical properties of the compound. 2,2-Dimethyl-1-butanol-d6 is particularly useful in NMR spectroscopy because the presence of deuterium atoms eliminates the interference from hydrogen signals, allowing for clearer and more precise NMR spectra. This is crucial for the structural elucidation of complex organic molecules and biomolecules.

In addition to its role in NMR spectroscopy, 2,2-Dimethyl-1-butanol-d6 has found applications in mass spectrometry (MS). Deuterated compounds are often used as internal standards in MS to calibrate instruments and ensure accurate quantification. The isotopic labeling provided by deuterium can help distinguish between analytes and matrix components, enhancing the sensitivity and specificity of MS analyses. This is particularly important in pharmaceutical research, where precise quantification of drug metabolites and impurities is essential.

Recent studies have highlighted the importance of deuterated solvents in the development of new analytical methods. For example, a study published in the Journal of Chromatography A demonstrated that 2,2-Dimethyl-1-butanol-d6 can be used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to improve the accuracy and reproducibility of quantitative analyses. The study found that the use of deuterated internal standards significantly reduced matrix effects and improved the linearity and precision of the method.

Another area where 2,2-Dimethyl-1-butanol-d6 has shown promise is in metabolic studies. Deuterated compounds can be used to trace metabolic pathways and understand the kinetics of metabolic processes. A study published in Biochemical Journal used 2,2-Dimethyl-1-butanol-d6 to investigate the metabolism of fatty acids in liver cells. The researchers found that the deuterated compound allowed for a more detailed analysis of metabolic fluxes and helped identify key enzymes involved in fatty acid metabolism.

The synthesis of 2,2-Dimethyl-1-butanol-d6 typically involves multi-step processes that ensure high levels of deuteration. One common method involves the reduction of a deuterated ketone precursor using a suitable reducing agent. The resulting product is then purified to obtain high-purity 2,2-Dimethyl-1-butanol-d6. The purity and isotopic enrichment of the final product are critical for its use in sensitive analytical techniques.

In conclusion, 2,2-Dimethyl-1-butanol-d6 (CAS No. 101419-74-3) is a versatile deuterated solvent with a wide range of applications in chemical and biochemical research. Its unique properties make it an essential tool for NMR spectroscopy, mass spectrometry, and metabolic studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in scientific research.